Cas no 2138404-24-5 ({3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile)

• Product Name: {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile
• CAS No: 2138404-24-5
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6427971
• PubChem ID: 165481769
• Update Time: 2025-08-03

{3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile Chemical and Physical Properties

Names and Identifiers

• {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile
• EN300-1085967
• 2138404-24-5
• {[3-ethyl-4-(3-oxomorpholin-4-yl)phenyl]sulfanyl}formonitrile

• Inchi： 1S/C13H14N2O2S/c1-2-10-7-11(18-9-14)3-4-12(10)15-5-6-17-8-13(15)16/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： AXUDXSCOUXYOCJ-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)CC)N1C(COCC1)=O

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.6Ų

Additional information on {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile

Introduction to {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile (CAS No. 2138404-24-5)

{3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138404-24-5, represents a novel molecular entity with a unique structural framework that combines aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile features a phenyl ring substituted with an ethyl group at the 3-position and a sulfanyl group at the 4-position, which is further connected to a morpholine ring. The presence of the morpholine moiety introduces a significant level of complexity and potential biological activity, as morpholine derivatives are well-known for their pharmacological properties. Specifically, the 3-oxo group within the morpholine ring enhances the compound's reactivity and functionalization potential, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of new scaffolds that can modulate biological pathways effectively. The {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile structure presents an intriguing combination of pharmacophores that could potentially interact with various biological targets. For instance, the sulfanyl group can engage in hydrogen bonding interactions with polar residues in protein binding pockets, while the morpholine ring can contribute to favorable hydrophobic interactions and steric complementarity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets. The structural features of {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile suggest that it could be modified to target enzymes involved in critical metabolic pathways. For example, modifications to the nitrile group could enhance its ability to act as a protease inhibitor, which is a common strategy in antiviral and anticancer drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have been particularly useful in identifying how {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile might interact with specific proteins. These studies have hinted at its potential as a modulator of kinases and other enzymes implicated in inflammatory and neoplastic processes.

The synthesis of {3-ethyl-4-(3-oxomorpholin-4-yl)phenylsulfanyl}formonitrile presents both challenges and opportunities for synthetic chemists. The complex connectivity between the phenyl ring, sulfanyl group, and morpholine moiety requires careful consideration of reaction conditions and protecting group strategies. However, recent innovations in transition-metal-catalyzed cross-coupling reactions have made it possible to construct such intricate structures more efficiently than ever before.

From a medicinal chemistry perspective, the versatility of {3-ethyl-4-(3-oxtomorpholin)-4-phosphinidinone}sulfanyl}formonitrile lies in its ability to be further functionalized. By introducing additional substituents or altering existing ones, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This flexibility makes it an ideal candidate for structure-based drug design efforts aimed at identifying novel therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features also make it suitable for use as an intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. The sulfanyl and nitrile groups provide reactive sites that can be exploited in various synthetic transformations, opening up numerous possibilities for derivative development.

In conclusion, {3-ehty1--{13}-0xomorholin--{44}-y1]phenysulany1]formontr1le (CAS No. 2138404--24--5) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its complex structure combines multiple pharmacophores that could be leveraged to develop new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.